Cas no 2377005-22-4 ((3R,4R)-4-Methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid;hydrochloride)

• Product Name: (3R,4R)-4-Methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid;hydrochloride
• CAS No: 2377005-22-4
• MF: C₇H₁₁ClF₃NO₂
• MW: 233.615951776505
• CID: 5355937
• Update Time: 2025-07-18

(3R,4R)-4-Methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-4-Methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid;hydrochloride
• Z3952288564
• rac-(3R,4R)-4-methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid hydrochloride

• Inchi： 1S/C7H10F3NO2.ClH/c1-6(7(8,9)10)3-11-2-4(6)5(12)13;/h4,11H,2-3H2,1H3,(H,12,13);1H/t4-,6+;/m1./s1
• InChI Key： DKCBOWCAJXKSKV-MYSBMPOLSA-N
• SMILES： Cl.FC([C@@]1(C)CNC[C@@H]1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Topological Polar Surface Area: 49.3

Additional information on (3R,4R)-4-Methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid;hydrochloride

Introduction to (3R,4R)-4-Methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid;hydrochloride (CAS No. 2377005-22-4)

(3R,4R)-4-Methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid;hydrochloride (CAS No. 2377005-22-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and pharmacological properties.

The chiral centers at the 3 and 4 positions of the pyrrolidine ring, along with the presence of a trifluoromethyl group, contribute to the compound's high degree of stereochemical complexity. The trifluoromethyl group is particularly noteworthy as it imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The hydrochloride salt form further enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have explored the potential of (3R,4R)-4-Methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid;hydrochloride in the treatment of various diseases. One notable area of research is its application in central nervous system (CNS) disorders. The compound has shown promising results in preclinical studies for its ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin. This modulation can potentially alleviate symptoms associated with conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its CNS applications, (3R,4R)-4-Methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid;hydrochloride has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (3R,4R)-4-Methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid;hydrochloride involves a series of well-defined steps that ensure high stereoselectivity and yield. Key synthetic routes include the use of chiral auxiliaries and asymmetric catalysis techniques. These methods not only enhance the efficiency of the synthesis but also ensure that the desired enantiomer is obtained with high purity.

The pharmacokinetic profile of (3R,4R)-4-Methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid;hydrochloride has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are crucial factors for its potential as an orally administered therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of (3R,4R)-4-Methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid;hydrochloride in human subjects. Early results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings provide a strong foundation for advancing to Phase II trials, where the focus will be on assessing its therapeutic potential in specific disease indications.

In conclusion, (3R,4R)-4-Methyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid;hydrochloride (CAS No. 2377005-22-4) represents a promising candidate in the development of novel therapeutics for a range of medical conditions. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive target for further research and development in the pharmaceutical industry.